Cas no 98552-74-0 (Valeramide, 2,3-epoxy-2-propyl- (6CI))

• Product name: Valeramide, 2,3-epoxy-2-propyl- (6CI)
• CAS No: 98552-74-0
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 1002574
• PubChem ID: 57357156

Valeramide, 2,3-epoxy-2-propyl- (6CI) Chemical and Physical Properties

Names and Identifiers

• Valeramide, 2,3-epoxy-2-propyl- (6CI)
• 3-ethyl-2-propyloxirane-2-carboxamide
• 3-Ethyl-2-propyloxirane-2-carboxamide (non-preferred name)
• 98552-74-0
• DTXSID10723556

• Inchi： InChI=1S/C8H15NO2/c1-3-5-8(7(9)10)6(4-2)11-8/h6H,3-5H2,1-2H3,(H2,9,10)
• InChI Key： GKNRATGPYQNCJH-UHFFFAOYSA-N
• SMILES： CCCC1(C(O1)CC)C(=O)N

Computed Properties

• Exact Mass: 157.110278721g/mol
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 55.6Ų